Cas no 61658-71-7 (Isoxazolo[5,4-b]pyridine, 3-methyl-4-(4-methyl-1-piperazinyl)-6-phenyl-)

Isoxazolo[5,4-b]pyridine, 3-methyl-4-(4-methyl-1-piperazinyl)-6-phenyl- structure
61658-71-7 structure
Product Name:Isoxazolo[5,4-b]pyridine, 3-methyl-4-(4-methyl-1-piperazinyl)-6-phenyl-
CAS No:61658-71-7
MF:C18H20N4O
MW:308.377603530884
CID:471057
PubChem ID:354044
Update Time:2025-04-19

Isoxazolo[5,4-b]pyridine, 3-methyl-4-(4-methyl-1-piperazinyl)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazolo[5,4-b]pyridine, 3-methyl-4-(4-methyl-1-piperazinyl)-6-phenyl-
    • 3-methyl-4-(4-methylpiperazin-1-yl)-6-phenyl-[1,2]oxazolo[5,4-b]pyridine
    • 61658-71-7
    • 3-Methyl-4-(4-methylpiperazin-1-yl)-6-phenylisoxazolo[5,4-b]pyridine
    • Isoxazolo[5, 3-methyl-4-(4-methyl- 1-piperazinyl)-6-phenyl-
    • DTXSID20326613
    • SCHEMBL11822380
    • NSC604168
    • NSC-604168
    • Inchi: 1S/C18H20N4O/c1-13-17-16(22-10-8-21(2)9-11-22)12-15(19-18(17)23-20-13)14-6-4-3-5-7-14/h3-7,12H,8-11H2,1-2H3
    • InChI Key: XPKARGZMBBLPTK-UHFFFAOYSA-N
    • SMILES: O1C2C(C(C)=N1)=C(C=C(C1C=CC=CC=1)N=2)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 308.1639
  • Monoisotopic Mass: 308.164
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 45.4Ų

Experimental Properties

  • PSA: 45.4
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